Cas no 2229371-21-3 (2-(3-bromopyridin-4-yl)prop-2-enoic acid)

• Product Name: 2-(3-bromopyridin-4-yl)prop-2-enoic acid
• CAS No: 2229371-21-3
• MF: C₈H₆BrNO₂
• MW: 228.042741298676
• CID: 6503001
• PubChem ID: 165645884
• Update Time: 2025-06-11

2-(3-bromopyridin-4-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromopyridin-4-yl)prop-2-enoic acid
• 2229371-21-3
• EN300-1906413

• Inchi： 1S/C8H6BrNO2/c1-5(8(11)12)6-2-3-10-4-7(6)9/h2-4H,1H2,(H,11,12)
• InChI Key： BCFCVGUEHZRCJM-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C(=C)C(=O)O

Computed Properties

• Exact Mass: 226.95819g/mol
• Monoisotopic Mass: 226.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-(3-bromopyridin-4-yl)prop-2-enoic acid

Introduction to 2-(3-bromopyridin-4-yl)prop-2-enoic acid (CAS No. 2229371-21-3)

2-(3-bromopyridin-4-yl)prop-2-enoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229371-21-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a brominated pyridine core linked to a propenoic acid moiety, exhibits unique structural and functional properties that make it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of 2-(3-bromopyridin-4-yl)prop-2-enoic acid consists of a pyridine ring substituted at the 3-position with a bromine atom, and at the 4-position with an ethenyl group that is further carboxylated at the terminal carbon. This configuration provides multiple sites for chemical modification, enabling researchers to explore diverse pharmacological profiles. The presence of both bromine and carboxylic acid functionalities makes this compound particularly interesting for medicinal chemists seeking to develop inhibitors, modulators, or probes for biological targets.

In recent years, the demand for structurally diverse compounds with potential therapeutic applications has led to increased interest in halogenated pyridines. Halogenated pyridines, including those with bromine substituents, are well-known for their ability to enhance binding affinity and metabolic stability in drug candidates. The bromopyridine moiety in 2-(3-bromopyridin-4-yl)prop-2-enoic acid serves as an excellent starting point for further derivatization, allowing for the creation of libraries of compounds that can be screened for activity against various diseases.

One of the most compelling aspects of 2-(3-bromopyridin-4-yl)prop-2-enoic acid is its potential utility in the development of small-molecule drugs targeting neurological disorders. Pyridine derivatives have been extensively studied for their role in modulating neurotransmitter systems, particularly in conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy. The specific substitution pattern in 2-(3-bromopyridin-4-yl)prop-2-enoic acid may confer selectivity for certain receptors or enzymes involved in these pathologies. For instance, studies have shown that brominated pyridines can interact with sigma receptors, which are implicated in cognitive function and stress response.

Furthermore, the propenoic acid (or trans-cinnamic acid) moiety in this compound introduces a flexible side chain that can be modified to optimize pharmacokinetic properties. This functionality allows for the attachment of various pharmacophores through esterification, amide formation, or other coupling strategies. Such modifications are crucial for enhancing solubility, bioavailability, and tissue distribution—key factors in drug development.

Recent advances in computational chemistry and high-throughput screening have accelerated the process of identifying promising candidates from libraries like those derived from 2-(3-bromopyridin-4-yl)prop-2-enoic acid. Machine learning algorithms can predict binding affinities and toxicological profiles with increasing accuracy, enabling researchers to prioritize compounds for experimental validation. This synergy between computational methods and experimental chemistry has been instrumental in uncovering novel therapeutic agents.

The synthesis of 2-(3-bromopyridin-4-yl)prop-2-enoic acid typically involves multi-step organic reactions starting from commercially available precursors such as 4-bromoacetophenone or 3-bromo-pyridine derivatives. Key steps often include palladium-catalyzed cross-coupling reactions to introduce the propenoic acid functionality followed by carboxylation at the terminal position. Optimizing these synthetic routes is essential to achieve high yields and purity levels required for pharmaceutical applications.

In addition to its pharmaceutical potential, 2-(3-bromopyridin-4-yloxy)-propa-xnoic acid has shown promise in materials science applications. For example, its ability to participate in π-stacking interactions makes it a candidate for use in organic electronics or as a ligand in catalytic systems. Researchers have explored its incorporation into polymers or nanoparticles to enhance material properties such as conductivity or luminescence.

The growing body of literature on halogenated pyridines underscores their versatility as building blocks in medicinal chemistry. Several reviews highlight the role of brominated pyridines in drug discovery pipelines, emphasizing their contribution to scaffolding diversity and functional group compatibility. Works published in journals such as *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry* detail case studies where modifications of compounds like 2-(3-bromopyridin--4-yloxy)-propanoic acid have led to clinical candidates.

The future direction of research on CAS No. 2229371 - 21 - 3 is likely to focus on expanding its chemical space through combinatorial chemistry and library synthesis techniques. By generating diverse analogs with systematic variations in substitution patterns, researchers can uncover new mechanisms of action and improve existing ones. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into tangible therapeutic benefits.

In conclusion,(E)-N-propa-xnoyl--(pyr-idin--3-yloxy)--benzeneacetic Acid (CAS No: 2229371 - 21 - 3) represents a significant asset in modern drug discovery programs due to its structural features and synthetic tractability. Its potential applications span across neurological disorders,anti-inflammatory agents,and advanced materials,making it a compound worthy of continued investigation by chemists,pharmacologists,and material scientists alike.